Cas no 2680543-06-8 (Methyl 2-(aminomethyl)-4-methyl-1,3-thiazole-5-carboxylate hydrochloride)

• Product Name: Methyl 2-(aminomethyl)-4-methyl-1,3-thiazole-5-carboxylate hydrochloride
• CAS No: 2680543-06-8
• MF: C₇H₁₁ClN₂O₂S
• MW: 222.692439317703
• MDL: MFCD34183667
• CID: 5329091
• PubChem ID: 165914651
• Update Time: 2025-05-20

Methyl 2-(aminomethyl)-4-methyl-1,3-thiazole-5-carboxylate hydrochloride Chemical and Physical Properties

Names and Identifiers

• Z5049274198
• methyl 2-(aminomethyl)-4-methyl-1,3-thiazole-5-carboxylate hydrochloride
• Methyl 2-(aminomethyl)-4-methyl-1,3-thiazole-5-carboxylate hydrochloride

• MDL： MFCD34183667
• Inchi： 1S/C7H10N2O2S.ClH/c1-4-6(7(10)11-2)12-5(3-8)9-4;/h3,8H2,1-2H3;1H
• InChI Key： HHVHWVJNZXHODZ-UHFFFAOYSA-N
• SMILES： Cl.S1C(CN)=NC(C)=C1C(=O)OC

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 177
• Topological Polar Surface Area: 93.4

Additional information on Methyl 2-(aminomethyl)-4-methyl-1,3-thiazole-5-carboxylate hydrochloride

Comprehensive Overview of Methyl 2-(aminomethyl)-4-methyl-1,3-thiazole-5-carboxylate hydrochloride (CAS No. 2680543-06-8)

Methyl 2-(aminomethyl)-4-methyl-1,3-thiazole-5-carboxylate hydrochloride (CAS No. 2680543-06-8) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This thiazole derivative is characterized by its unique molecular structure, which combines a carboxylate ester and an aminomethyl functional group. The presence of these moieties makes it a versatile intermediate for synthesizing more complex molecules, particularly in drug discovery and development.

In recent years, the demand for heterocyclic compounds like Methyl 2-(aminomethyl)-4-methyl-1,3-thiazole-5-carboxylate hydrochloride has surged due to their broad applications in medicinal chemistry. Researchers are particularly interested in its potential as a building block for bioactive molecules, including antimicrobial and anti-inflammatory agents. The compound's CAS No. 2680543-06-8 is frequently searched in scientific databases, reflecting its relevance in cutting-edge studies.

One of the key reasons for the growing interest in this compound is its role in the development of small-molecule therapeutics. With the rise of personalized medicine and targeted drug delivery systems, thiazole-based compounds are being explored for their ability to modulate biological pathways. The hydrochloride salt form of this molecule enhances its solubility, making it more suitable for formulation in aqueous-based pharmaceutical products.

From a synthetic chemistry perspective, Methyl 2-(aminomethyl)-4-methyl-1,3-thiazole-5-carboxylate hydrochloride offers several advantages. Its carboxylate ester group can undergo hydrolysis or transesterification, while the aminomethyl group provides a handle for further functionalization. These properties make it a valuable intermediate for constructing more complex heterocyclic scaffolds, which are often found in drugs targeting neurological and metabolic disorders.

Environmental and sustainability considerations are also driving research into this compound. As the chemical industry shifts toward greener practices, there is increasing focus on optimizing the synthesis of Methyl 2-(aminomethyl)-4-methyl-1,3-thiazole-5-carboxylate hydrochloride to reduce waste and energy consumption. Researchers are exploring catalytic methods and solvent-free reactions to improve the efficiency of its production.

Another area of interest is the compound's potential applications in agrochemicals. Thiazole derivatives are known for their pesticidal and herbicidal properties, and CAS No. 2680543-06-8 is being investigated for its efficacy in crop protection. With global food security becoming a pressing issue, the development of novel agrochemicals based on this compound could contribute to sustainable agriculture.

In analytical chemistry, Methyl 2-(aminomethyl)-4-methyl-1,3-thiazole-5-carboxylate hydrochloride is used as a reference standard for quality control and method validation. Its well-defined structure and properties make it suitable for calibrating instruments and developing new analytical techniques. Laboratories frequently search for this CAS number to ensure accurate identification and quantification in complex mixtures.

The compound's stability under various conditions is another topic of research. Understanding its degradation pathways and shelf-life is crucial for its application in long-term storage and transportation. Studies on Methyl 2-(aminomethyl)-4-methyl-1,3-thiazole-5-carboxylate hydrochloride have provided insights into optimizing storage conditions to maintain its integrity and efficacy.

In conclusion, Methyl 2-(aminomethyl)-4-methyl-1,3-thiazole-5-carboxylate hydrochloride (CAS No. 2680543-06-8) is a multifaceted compound with significant potential in pharmaceuticals, agrochemicals, and analytical chemistry. Its unique structural features and versatile reactivity make it a valuable tool for researchers aiming to address some of the most pressing challenges in science and industry today.